7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one
Overview
Description
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one (TMC) is a boron-containing heterocyclic compound that has been investigated for its potential applications in various scientific fields, including synthetic organic chemistry, pharmacology, and biochemistry. This compound has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. In
Scientific Research Applications
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been studied for its potential applications in various scientific fields. In organic chemistry, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been used as a catalyst for the synthesis of chiral compounds. In pharmacology, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been investigated for its potential anti-inflammatory and anti-cancer properties. In biochemistry, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been studied for its ability to inhibit the activity of enzymes involved in cell signaling pathways. In addition, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been investigated for its potential applications in drug delivery and as a diagnostic agent.
Mechanism of Action
The mechanism of action of 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one is not yet fully understood. However, it is believed that 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one binds to certain enzymes that are involved in cell signaling pathways, thereby inhibiting their activity. In addition, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to interact with certain receptors, including the histamine H1 receptor, which could explain its anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to possess a variety of biochemical and physiological effects. In particular, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to possess anti-inflammatory and anti-cancer properties. In addition, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to inhibit the activity of enzymes involved in cell signaling pathways, which could explain its anti-inflammatory and anti-cancer properties. Furthermore, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to bind to certain receptors, including the histamine H1 receptor, which could explain its anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one in laboratory experiments include its low cost and ease of synthesis. In addition, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to possess a variety of biological activities, making it a useful tool for studying the mechanisms of action of various biological processes. However, there are some limitations to using 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one in laboratory experiments. For example, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one is not very stable and can decompose over time, which could lead to inaccurate results. In addition, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one has been found to interact with certain receptors, which could lead to undesired effects.
Future Directions
Future research on 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one should focus on further elucidating the mechanisms of action of this compound. In particular, further research should be conducted to determine the exact mechanism by which 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one binds to certain enzymes and receptors. In addition, further research should be conducted to determine the exact biochemical and physiological effects of 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one. Furthermore, further research should be conducted to develop more efficient and cost-effective methods for synthesizing 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one. Finally, further research should be conducted to explore the potential applications of 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one in various scientific fields, such as drug delivery and diagnostics.
Synthesis Methods
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one can be synthesized through a variety of methods, including a condensation reaction between 4-butyl-4-methyl-5-methylene-2-pentanone and 4-methyl-4-butyl-5-methylene-2-pentanone followed by a Wittig reaction. This reaction is catalyzed by an inorganic base, such as sodium hydride, and requires a solvent, such as dichloromethane, to facilitate the reaction. The reaction yields a compound with a molecular weight of 268 g/mol and a melting point of 114-116 °C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one involves the Suzuki-Miyaura cross-coupling reaction between a boronic acid and an aryl halide. The boronic acid will be synthesized from the corresponding alcohol using a standard boronation reaction. The aryl halide will be synthesized from the corresponding phenol using a standard halogenation reaction. The two compounds will then be coupled using a palladium catalyst to form the desired product.", "Starting Materials": [ "4-hydroxycoumarin", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "potassium carbonate", "iodobenzene" ], "Reaction": [ "Synthesize the boronic acid by reacting 4-hydroxycoumarin with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of potassium carbonate and a palladium catalyst.", "Synthesize the aryl halide by reacting 4-hydroxybenzene with iodine in the presence of a strong acid such as hydrochloric acid.", "Couple the boronic acid and aryl halide using a palladium catalyst in the presence of a base such as potassium carbonate to form 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-chromen-4-one." ] } | |
CAS RN |
517874-20-3 |
Molecular Formula |
C15H17BO4 |
Molecular Weight |
272.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
